Cas no 878892-59-2 (Benzenemethanamine, 4-(pentylsulfonyl)-)
878892-59-2 structure
Product Name:Benzenemethanamine, 4-(pentylsulfonyl)-
CAS No:878892-59-2
MF:C12H19NO2S
MW:241.349762201309
CID:651005
PubChem ID:69500501
Update Time:2025-04-19
Benzenemethanamine, 4-(pentylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 4-(pentylsulfonyl)-
- (4-pentylsulfonylphenyl)methanamine
- DTXSID40740670
- 878892-59-2
- 1-[4-(Pentane-1-sulfonyl)phenyl]methanamine
- SCHEMBL5593862
-
- Inchi: 1S/C12H19NO2S/c1-2-3-4-9-16(14,15)12-7-5-11(10-13)6-8-12/h5-8H,2-4,9-10,13H2,1H3
- InChI Key: PADIGTVKRHMMIP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(CN)=CC=1)(CCCCC)(=O)=O
Computed Properties
- Exact Mass: 241.11365002g/mol
- Monoisotopic Mass: 241.11365002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 68.5Ų
Benzenemethanamine, 4-(pentylsulfonyl)- Related Literature
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Yunxia Yuan,Shufang Wu,Fan Shu,Zhihong Liu Chem. Commun., 2014,50, 1095-1097
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Chunwei Yu,Li Jian,Yuxiang Ji RSC Adv., 2018,8, 31106-31112
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
878892-59-2 (Benzenemethanamine, 4-(pentylsulfonyl)-) Related Products
- 583837-94-9([4-(Ethanesulfonyl)phenyl]methanamine)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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